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Compound of Interest

Compound Name: cis-3-Hexenyl isovalerate

Cat. No.: B3028836 Get Quote

A comprehensive analysis of the chemical and physical properties of cis-3-Hexenyl
isovalerate, a significant compound in flavor and fragrance research.

Core Data Summary

cis-3-Hexenyl isovalerate, a key ester in the fragrance and flavor industries, possesses a

distinct chemical identity defined by its molecular formula and weight. This technical guide

consolidates the fundamental quantitative data for this compound, providing a foundational

resource for researchers and drug development professionals.

Property Value Source

Molecular Formula C₁₁H₂₀O₂ [1][2][3][4][5]

Molecular Weight 184.28 g/mol [3][5]

Alternate Molecular Weight 184.2753 g/mol [6]

Alternate Molecular Weight 184.27 g/mol [1][4]

Alternate Molecular Weight 184 g/mol [2]

CAS Registry Number 35154-45-1 [1][2][6]
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The characterization and application of cis-3-Hexenyl isovalerate rely on a suite of

established experimental protocols. While specific experimental details can vary, the following

outlines the general methodologies employed in its study.

Synthesis:

The industrial synthesis of cis-3-Hexenyl isovalerate is typically achieved through the

esterification of cis-3-hexenol with isovaleric acid. This reaction is commonly catalyzed by a

strong acid, such as sulfuric acid, and driven to completion by the removal of water, often

through azeotropic distillation.

Workflow for Synthesis and Purification:

cis-3-Hexenol + Isovaleric Acid
+ Acid Catalyst

Esterification Reaction
(Heating)

Quenching with
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(e.g., Vacuum Distillation) Pure cis-3-Hexenyl Isovalerate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of cis-3-Hexenyl
isovalerate.

Analytical Characterization:

The identity and purity of cis-3-Hexenyl isovalerate are confirmed using a variety of analytical

techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for

identifying and quantifying cis-3-Hexenyl isovalerate. The gas chromatograph separates

the compound from any impurities, and the mass spectrometer provides a unique

fragmentation pattern that confirms its molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the detailed molecular structure of the compound, confirming the positions of

protons and carbon atoms.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is employed to identify the functional

groups present in the molecule, notably the characteristic ester carbonyl (C=O) stretch.
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Logical Relationship of Analytical Data:

Spectroscopic Analysis

Structural Information

Gas Chromatography-
Mass Spectrometry

Molecular Weight Fragmentation Pattern

Nuclear Magnetic
Resonance

Carbon-Hydrogen Framework

Fourier-Transform
Infrared Spectroscopy

Functional Groups

Confirmed Identity of
cis-3-Hexenyl Isovalerate

Click to download full resolution via product page

Caption: The relationship between analytical techniques and the structural information derived

to confirm the compound's identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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